3-benzyl-4-[(8-fluoro-2-quinolinyl)carbonyl]-2-piperazinone

• IUPAC Name: 3-benzyl-4-(8-fluoroquinoline-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C21H18FN3O2/c22-16-8-4-7-15-9-10-17(24-19(15)16)21(27)25-12-11-23-20(26)18(25)13-14-5-2-1-3-6-14/h1-10,18H,11-13H2,(H,23,26)
• InChI Key: RGQRDQYAVHPYDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC2=CC=CC=C2)C(=O)C3=NC4=C(C=CC=C4F)C=C3
• Molecular Formula: C21H18FN3O2
• Molecular Weight: 363.4 g/mol

Description

“3-benzyl-4-[(8-fluoro-2-quinolinyl)carbonyl]-2-piperazinone” is a complex organic compound. It contains a quinoline moiety, which is a ubiquitous heterocyclic aromatic compound with potential for industrial and medicinal applications. The quinoline moiety has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Synthesis Analysis

The synthesis of quinoline derivatives has been extensively studied. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of “3-benzyl-4-[(8-fluoro-2-quinolinyl)carbonyl]-2-piperazinone” is complex. It contains a benzyl group, a quinolinyl group, and a piperazinone group. The quinoline moiety has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

The chemical reactions involving “3-benzyl-4-[(8-fluoro-2-quinolinyl)carbonyl]-2-piperazinone” are likely to be complex due to the presence of multiple functional groups. The quinoline moiety can undergo a variety of reactions, including transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.